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Abstract
Reactive Red 180, a monoazo vinyl sulfone dye, is predominantly utilized in the textile industry

for its covalent bonding properties with cellulosic fibers. While some suppliers classify it as a

fluorescent dye, comprehensive data regarding its photophysical properties—specifically its

excitation and emission spectra, quantum yield, and photostability—are not readily available in

scientific literature. This lack of data currently limits its practical application as a fluorescent

probe in microscopy. This document provides an overview of the known characteristics of

Reactive Red 180 and presents a generalized, hypothetical protocol for its use as a reactive

fluorescent dye for cell staining in microscopy, drawing parallels with established methods for

other reactive dyes. It is critical to note that the successful application of Reactive Red 180 as

a fluorescent dye would necessitate thorough experimental validation of its spectral properties

and staining efficacy.

Introduction to Reactive Red 180
Reactive Red 180 (C.I. 181055) is a synthetic dye characterized by the presence of an azo

chromophore (-N=N-) and a reactive vinyl sulfone group.[1] The vinyl sulfone group allows the
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dye to form stable, covalent bonds with nucleophilic groups such as amines and hydroxyls

present in proteins and other biomolecules. This property is the basis for its use as a

permanent dye in the textile industry and suggests its potential for covalently labeling cellular

structures.

However, the fluorescence of azo dyes is often weak due to the azo bond acting as a

fluorescence quencher.[2] While some azo dyes have been synthesized to be fluorescent, the

specific fluorescent properties of Reactive Red 180 have not been characterized in the context

of microscopy applications. One study on the bacterial decolorization of Reactive Red 180
noted a maximum absorbance peak in the UV-Vis spectrum at 540 nm, which indicates its color

but does not provide information about its fluorescence emission.[3]

Physicochemical and General Properties
A summary of the available data for Reactive Red 180 is presented below. It is important to

reiterate that crucial fluorescence data for microscopy applications are absent.

Property Value Reference

Chemical Formula C₂₉H₁₉N₃Na₄O₁₇S₅ [1]

Molecular Weight 933.76 g/mol [1]

CAS Number 72828-03-6 [1]

Appearance Red powder [4]

Solubility 50 g/L in water [1]

UV-Vis Absorbance Max ~540 nm [3]

Excitation Maximum Not Reported

Emission Maximum Not Reported

Fluorescence Quantum Yield Not Reported

Photostability Not Reported

Reactive Group Vinyl Sulfone [5]
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Hypothetical Application in Microscopy: Live/Dead
Cell Discrimination
Based on the properties of other reactive dyes, a potential application for Reactive Red 180 in

microscopy could be for live/dead cell discrimination. The principle relies on the integrity of the

cell membrane. In live cells with intact membranes, the dye would be excluded and only react

with cell surface proteins, resulting in dim fluorescence. In dead cells with compromised

membranes, the dye could enter the cytoplasm and covalently bind to abundant intracellular

proteins, leading to a much brighter signal.

Below is a generalized experimental workflow for such an application.
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Experimental Workflow: Live/Dead Cell Staining
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Staining Protocol
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Caption: Generalized workflow for cell staining with a reactive dye.
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Detailed Hypothetical Protocols
Disclaimer: The following protocols are generalized and based on methodologies for other

reactive dyes. The optimal concentrations, incubation times, and buffers for Reactive Red 180
would need to be determined empirically.

Protocol 1: Staining of Suspension Cells for Live/Dead
Analysis
Materials:

Reactive Red 180

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

Protein-containing buffer (e.g., PBS with 2% Fetal Bovine Serum)

Suspension cells

Microscope slides and coverslips

Fluorescence microscope

Procedure:

Cell Preparation:

Harvest suspension cells by centrifugation.

Wash the cells once with protein-free PBS.

Resuspend the cell pellet in protein-free PBS to a concentration of 1 x 10⁶ cells/mL.

Dye Preparation:

Prepare a 1 mM stock solution of Reactive Red 180 in anhydrous DMSO.
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Further dilute the stock solution in protein-free PBS to a working concentration. Note: The

optimal working concentration would need to be determined by titration (e.g., starting with

a range of 1:250 to 1:2000 dilution).

Staining:

Add the Reactive Red 180 working solution to the cell suspension.

Incubate for 15-30 minutes at room temperature, protected from light.

Washing:

Add 2-3 volumes of a protein-containing buffer (e.g., PBS with 2% FBS) to stop the

reaction.

Centrifuge the cells, discard the supernatant, and resuspend the pellet in the protein-

containing buffer.

Repeat the wash step.

Imaging:

Resuspend the final cell pellet in an appropriate imaging buffer.

Mount a drop of the cell suspension on a microscope slide with a coverslip.

Image immediately using a fluorescence microscope with appropriate filters (to be

determined based on the unknown spectral properties of Reactive Red 180).

Protocol 2: Staining of Adherent Cells for Live/Dead
Analysis
Materials:

Adherent cells cultured on coverslips

Reactive Red 180
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Anhydrous DMSO

Phosphate-Buffered Saline (PBS), pH 7.4

Protein-free buffer (e.g., Dulbecco's PBS)

Mounting medium

Procedure:

Cell Preparation:

Aspirate the culture medium from the adherent cells on coverslips.

Wash the cells twice with PBS.

Dye Preparation:

Prepare the Reactive Red 180 working solution as described in Protocol 1.

Staining:

Add the working solution to the coverslips to fully cover the cells.

Incubate for 15-30 minutes at room temperature, protected from light.

Washing:

Aspirate the dye solution.

Wash the cells three times with PBS.

Imaging:

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Image using a fluorescence microscope.

Logical Relationship for Reactive Dye Staining
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The underlying principle of using a reactive dye for live/dead cell discrimination is based on the

state of the cell membrane.

Cell State Membrane Integrity Dye Localization Fluorescence Signal
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Dead Cell Compromised
Membrane
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Binding Only
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Dim Signal
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Click to download full resolution via product page

Caption: Logic diagram for reactive dye-based live/dead cell staining.

Conclusion and Future Directions
While Reactive Red 180 possesses a reactive group that could theoretically be used for

covalent labeling of cellular components, its utility as a fluorescent dye in microscopy is

currently unsubstantiated due to a critical lack of published data on its fluorescent properties.

Researchers and drug development professionals interested in using this dye would first need

to perform fundamental spectroscopic analysis to determine its excitation and emission

spectra, quantum yield, and photostability. Should it exhibit favorable fluorescent

characteristics, further optimization of staining protocols would be necessary. Until such data

becomes available, the use of well-characterized, commercially available fluorescent reactive

dyes is recommended for reliable and reproducible results in microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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